Cas no 22372-29-8 (a-D-Glucopyranoside, b-D-fructofuranosyl, 6-(dihydrogenphosphate))

a-D-Glucopyranoside, b-D-fructofuranosyl, 6-(dihydrogenphosphate) structure
22372-29-8 structure
Product Name:a-D-Glucopyranoside, b-D-fructofuranosyl, 6-(dihydrogenphosphate)
CAS No:22372-29-8
MF:C12H23O14P
MW:422.276386499405
CID:255498
PubChem ID:644101
Update Time:2025-04-19

a-D-Glucopyranoside, b-D-fructofuranosyl, 6-(dihydrogenphosphate) Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside, b-D-fructofuranosyl, 6-(dihydrogenphosphate)
    • [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl dihydrogen phosphate
    • ((2R,3S,4S,5R,6R)-6-(((2S,3S,4S,5R)-3,4-Dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-2-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)methyl dihydrogen phosphate
    • DTXSID00945023
    • sucrose-6-phosphate
    • UNII-71N414Q30X
    • Q27225216
    • alpha-D-Glucopyranoside, beta-D-fructofuranosyl-6-(dihydrogen phosphate)
    • beta-D-fructofuranosyl-(1<->2)-alpha-D-glucopyranoside 6-phosphate
    • Sucrose 6-phosphate
    • beta-D-fructofuranosyl 6-O-phosphono-alpha-D-glucopyranoside
    • 22372-29-8
    • 71N414Q30X
    • CHEBI:131603
    • 6-Phosphosucrose
    • sucrose 6(G)-phosphate
    • alpha-D-glucopyranosyl-(1<->2)-beta-D-fructofuranoside 6-phosphate
    • SCHEMBL134508
    • alpha-D-glucopyranoside,beta-D-fructofuranosyl-6-(dihydrogen phosphate)
    • beta-D-Fructofuranosyl-6-O-phosphono-alpha-D-glucopyranoside
    • Hex-2-ulofuranosyl 6-O-phosphonohexopyranoside
    • sucrose 6-phosphate (P on 6-ring)
    • 6-O-Phosphonosucrose
    • Inchi: 1S/C12H23O14P/c13-1-4-7(16)10(19)12(3-14,25-4)26-11-9(18)8(17)6(15)5(24-11)2-23-27(20,21)22/h4-11,13-19H,1-3H2,(H2,20,21,22)/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
    • InChI Key: WQQSIXKPRAUZJL-UGDNZRGBSA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@]1(CO)[C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

  • Exact Mass: 422.082542
  • Monoisotopic Mass: 422.082542
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _5.3
  • Topological Polar Surface Area: 236

Experimental Properties

  • Density: 1.9
  • Boiling Point: 810.7°Cat760mmHg
  • Flash Point: 444.1°C
  • Refractive Index: 1.65
  • PSA: 245.87000
  • LogP: -5.27860

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